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Compound of Interest

4-Bromo-2-chloro-6-
Compound Name:
methylpyridine

Cat. No.: B578623

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
4-Bromo-2-chloro-6-methylpyridine (CAS No: 1206250-53-4). The information is intended to
equip researchers, scientists, and professionals in drug development with the necessary
knowledge for safe handling, storage, and use of this compound. This document summarizes
key physical and chemical properties, toxicological data, and established experimental safety
protocols.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of 4-Bromo-2-chloro-6-
methylpyridine are summarized in the table below. This data is essential for understanding the
compound's behavior under various laboratory conditions.
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Property Value Source
CAS Number 1206250-53-4 [1]
Molecular Formula CeHsBrCIN [1][2]
Molecular Weight 206.47 g/mol [1]

) Solid, Semi-Solid, Liquid, or
Physical Form

Lump
Boiling Point 238°C [3]
Density 1.624 g/cm3 [3]
Flash Point 98°C [3]
pKa 1.21 + 0.10 (Predicted) [3]

Inert atmosphere, store in

freezer, under -20°C or keep in
Storage Temperature ] [3]

a dark place, inert atmosphere,

2-8°C

Toxicological and Hazard Information

4-Bromo-2-chloro-6-methylpyridine is classified as a hazardous substance. The GHS hazard
statements indicate that it is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1] The following table outlines the key toxicological and hazard
data.
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Hazard GHS Hazard . .
o Signal Word Pictogram
Classification Statement
Acute toxicity, oral H302: Harmful if )
Warning GHSO07
(Category 4) swallowed
Skin
o H315: Causes skin )
corrosion/irritation L Warning GHSO07
irritation
(Category 2)
Serious eye )
o H318: Causes serious
damage/eye irritation Danger GHSO07
eye damage
(Category 1)
Specific target organ
toxicity, single
H335: May cause .
exposure (Category Warning GHSO07

3), Respiratory tract
irritation

respiratory irritation

Experimental Safety Protocols

The toxicological data for chemical compounds are determined through standardized

experimental protocols. The following are detailed methodologies for key experiments relevant

to the hazards of 4-Bromo-2-chloro-6-methylpyridine.

Acute Oral Toxicity (LDso)

The acute oral toxicity is typically determined using methods outlined in OECD Guideline 425:

Acute Oral Toxicity: Up-and-Down Procedure (UDP). This method is a statistically efficient

approach that minimizes the number of animals required.

Methodology:

e Animal Model: The test is typically conducted on adult female rats.

» Dosage: A single animal is dosed with the substance at a starting dose level just below the

best preliminary estimate of the LDso.
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Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.

Sequential Dosing: If the animal survives, the next animal is dosed at a higher level. If it dies,
the next is dosed at a lower level. This sequential process continues until the stopping
criteria are met.

Data Analysis: The LDso is then calculated from the results using the Maximum Likelihood
Estimation (MLE) method.

Dermal Irritation

The potential for a substance to cause skin irritation is assessed using OECD Guideline 404:

Acute Dermal Irritation/Corrosion.

Methodology:
Animal Model: The albino rabbit is the preferred species for this test.

Application: A small area of the animal's skin is shaved, and a 0.5 mL (for liquids) or 0.5 g
(for solids and semi-solids) dose of the test substance is applied to the skin under a gauze
patch.

Exposure: The substance is left in contact with the skin for a period of 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at specified intervals (1, 24, 48, and 72 hours) and
graded according to a scoring system.

Eye Irritation

The potential for a substance to cause eye irritation or damage is evaluated according to
OECD Guideline 405: Acute Eye Irritation/Corrosion.

Methodology:

e Animal Model: The albino rabbit is the recommended test species.
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o Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

e Observation: The eyes are examined and scored for corneal opacity, iritis, conjunctival
redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.

Safety Procedures and Workflow

Effective management of the risks associated with 4-Bromo-2-chloro-6-methylpyridine
requires a structured approach to safety. The following diagram illustrates the logical workflow
from hazard identification to emergency response.

Click to download full resolution via product page

Safety workflow for 4-Bromo-2-chloro-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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